Grandifloroside
Grandifloroside
Brand Name:
Vulcanchem
CAS No.:
61186-24-1
VCID:
VC0141620
InChI:
InChI=1S/C25H30O13/c1-2-13-14(7-8-35-19(29)6-4-12-3-5-16(27)17(28)9-12)15(23(33)34)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h2-6,9,11,13-14,18,20-22,24-28,30-32H,1,7-8,10H2,(H,33,34)/b6-4+/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
SMILES:
C=CC1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)O)CCOC(=O)C=CC3=CC(=C(C=C3)O)O
Molecular Formula:
C25H30O13
Molecular Weight:
538.5 g/mol
Grandifloroside
CAS No.: 61186-24-1
Reference Standards
VCID: VC0141620
Molecular Formula: C25H30O13
Molecular Weight: 538.5 g/mol
| CAS No. | 61186-24-1 |
|---|---|
| Product Name | Grandifloroside |
| Molecular Formula | C25H30O13 |
| Molecular Weight | 538.5 g/mol |
| IUPAC Name | (2S,3R,4S)-4-[2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxyethyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylic acid |
| Standard InChI | InChI=1S/C25H30O13/c1-2-13-14(7-8-35-19(29)6-4-12-3-5-16(27)17(28)9-12)15(23(33)34)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h2-6,9,11,13-14,18,20-22,24-28,30-32H,1,7-8,10H2,(H,33,34)/b6-4+/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1 |
| Standard InChIKey | ZPEFYJBGAZLAKK-IBKSRVHKSA-N |
| Isomeric SMILES | C=C[C@@H]1[C@@H](C(=CO[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)O)CCOC(=O)/C=C/C3=CC(=C(C=C3)O)O |
| SMILES | C=CC1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)O)CCOC(=O)C=CC3=CC(=C(C=C3)O)O |
| Canonical SMILES | C=CC1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)O)CCOC(=O)C=CC3=CC(=C(C=C3)O)O |
| Appearance | Powder |
| PubChem Compound | 20056012 |
| Last Modified | Nov 11 2021 |
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